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Compound of Interest

Compound Name: 2-Bromo-2-nitropropane

Cat. No.: B1585095

Essential Safety and Handling Guide for 2-
Bromo-2-nitropropane

This guide provides immediate, essential safety and logistical information for the handling and
disposal of 2-Bromo-2-nitropropane (also known as Bronopol). The following procedural
steps are designed to ensure the safety of researchers, scientists, and drug development
professionals in a laboratory setting.

Chemical Identifier:

e CAS Number: 52-51-7

Health Hazard Summary

2-Bromo-2-nitropropane is a flammable solid that can be harmful if swallowed, inhaled, or
comes into contact with skin.[1][2] It is known to cause serious eye damage, skin irritation, and
may lead to respiratory irritation.[1][2][3] This substance is also very toxic to aquatic life with
long-lasting effects.[1][2][4] Finely dispersed particles may form explosive mixtures in the air.[2]

[5]

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment for handling 2-
Bromo-2-nitropropane. Adherence to these recommendations is critical to minimize exposure
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and ensure personal safety.

Exposure Scenario

Eye Protection

Skin and Body
Protection

Respiratory
Protection

Small-Scale
Laboratory Use

(weighing, preparing

Goggles or safety
glasses with side-
shields.[6] A face

Chemical resistant
gloves (inspect before
use), long-sleeved

clothing, and a

An effective dust
mask or a respirator
with a dust filter (e.g.,
N95 or P1) should be

i shield is also ) ) used, especially when
solutions) chemical-resistant T
recommended.[4] dust generation is
apron.[4][6] ]
likely.[6][7]
A full-face particle
) respirator (e.g., N99
A complete protective
_ or P2) or a self-
Large-Scale suit that protects

Operations or
Emergency Situations
(Spills)

Tight-sealing safety
goggles and a face
shield.[4][8]

against chemicals.[7]
Inner and outer
chemical-resistant

gloves.[9]

contained breathing
apparatus (SCBA)
may be necessary
depending on the
scale of the operation
or spill.[7][8][10]

Experimental Protocols: Step-by-Step Handling and
Disposal Plan

1.

Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.[6][7]

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[3]

Before handling, inspect all PPE for integrity.

. Handling Procedure:
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Avoid the formation of dust during handling.[1][7][11] If appropriate, moisten the substance
first to prevent dusting during a spill cleanup.[2]

Avoid all direct contact with the skin, eyes, and clothing.[3][6]
Do not eat, drink, or smoke in the area where the chemical is being handled.[2][6]
After handling, wash hands and any exposed skin thoroughly.[2][4]
. Storage:
Store in a cool, dry, and well-ventilated place.[7][11]
Keep the container tightly closed.[7][11]

Store locked up and away from incompatible materials such as strong oxidizing agents,
strong bases, and strong reducing agents.[1][3][5][11]

Store in an area that does not have access to drains or sewers.[2]
. Spill Response:

In case of a spill, evacuate personnel to a safe area.[7]

Wear the appropriate level of PPE as outlined in the table above.

Prevent the substance from entering drains or surface water.[1][7]

Carefully sweep up the spilled solid, avoiding dust generation, and place it into a suitable,
closed container for disposal.[1][2]

. Disposal Plan:
2-Bromo-2-nitropropane and its container must be disposed of as hazardous waste.[3]
Do not empty into drains or release into the environment.[1][3][7]

Consult with your institution's environmental health and safety department for specific
disposal protocols. One recommended method is to dissolve the material in a combustible
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solvent and burn it in a chemical incinerator with an afterburner and scrubber.[4][7]

o Contaminated packaging should be disposed of as unused product.[7]

Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling and disposal of 2-

Bromo-2-nitropropane.
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Safe Handling and Disposal of 2-Bromo-2-nitropropane
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Caption: Workflow for handling and disposal of 2-Bromo-2-nitropropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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